Cas no 120285-29-2 (3-Chloroisoquinoline-4-carbaldehyde)

• Product Name: 3-Chloroisoquinoline-4-carbaldehyde
• CAS No: 120285-29-2
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD13193417
• CID: 838751
• PubChem ID: 14567279
• Update Time: 2025-04-19

3-Chloroisoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloroisoquinoline-4-carbaldehyde
• 3-Chloroisoquinoline-4-aldehyde
• 4-Isoquinolinecarboxaldehyde,3-chloro
• QC-9344
• CS-0110033
• AS-30895
• ZB0389
• HMSMGFVSFVMHFQ-UHFFFAOYSA-N
• 3-chloro-isoquinoline-4-carbaldehyde
• SCHEMBL9899762
• AKOS015919890
• DTXSID50561717
• J-512317
• EN300-112540
• 120285-29-2

• MDL： MFCD13193417
• Inchi： 1S/C10H6ClNO/c11-10-9(6-13)8-4-2-1-3-7(8)5-12-10/h1-6H
• InChI Key： HMSMGFVSFVMHFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 191.01400
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 360.451°C at 760 mmHg
• Flash Point: 171.795°C
• Refractive Index: 1.693
• PSA: 29.96000
• LogP: 2.70070

3-Chloroisoquinoline-4-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives